Cas no 2138133-93-2 (3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2138133-93-2
• MF: C₉H₁₁ClN₂S
• MW: 214.715039491653
• CID: 6278177
• PubChem ID: 165459925
• Update Time: 2025-06-07

3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine
• 2138133-93-2
• EN300-742585
• 3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C9H11ClN2S/c1-6-9(13-5-12-6)7-2-8(10)4-11-3-7/h2,5,8,11H,3-4H2,1H3
• InChI Key： FFZSTWGPLJEWDC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C)N=CS2)CNC1

Computed Properties

• Exact Mass: 214.0331472g/mol
• Monoisotopic Mass: 214.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine

Introduction to 3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138133-93-2) in Modern Chemical Research

3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine, identified by the CAS number 2138133-93-2, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The compound belongs to the tetrahydropyridine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of a chloro substituent at the 3-position and a 4-methyl-1,3-thiazole moiety at the 5-position introduces unique electronic and steric characteristics that influence its reactivity and interactions with biological targets. Such structural features are often exploited to modulate binding affinities and selectivity in drug design.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their ability to mimic natural product scaffolds and exhibit diverse biological functions. The tetrahydropyridine core is particularly noteworthy for its role in central nervous system (CNS) drugs, where it often serves as a key pharmacophoric element. The incorporation of the 4-methyl-1,3-thiazole ring further enhances the compound's potential by introducing additional hydrogen bonding opportunities and electronic richness.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The chloro substituent not only influences the compound's solubility and metabolic stability but also serves as a handle for further chemical modifications. This flexibility allows researchers to explore various derivatization strategies aimed at optimizing pharmacokinetic profiles and enhancing target engagement.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in addressing neurological disorders. For instance, compounds with similar structural motifs have been investigated for their potential as acetylcholinesterase inhibitors, which are crucial in managing cognitive decline associated with Alzheimer's disease. The presence of the 4-methyl-1,3-thiazole ring in 3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine suggests that it may exhibit similar cholinergic activity or even broader CNS effects.

The thiazole moiety is another key feature that warrants attention. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and antiviral properties. By integrating this scaffold into the tetrahydropyridine backbone, researchers aim to leverage these known bioactivities while exploring new therapeutic dimensions. This combinatorial approach has shown promise in generating compounds with enhanced multifunctionality.

From a synthetic chemistry perspective, 3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine presents an intriguing challenge due to its complex architecture. The synthesis involves multiple steps, including cyclization reactions and functional group transformations, which require precise control to achieve high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient routes to such heterocycles, reducing waste and improving scalability.

The compound's electronic properties are also of great interest. The interplay between the electron-withdrawing chloro group and the electron-donating thiazole ring creates a dynamic system that can be tuned through further derivatization. This tunability is particularly valuable in drug design, where subtle changes in electronic distribution can significantly impact binding interactions with biological targets.

In conclusion, 3-Chloro-5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138133-93-2) stands as a testament to the ongoing innovation in heterocyclic chemistry. Its unique structural features position it as a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new biological functions and synthetic methodologies, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.